Cas no 1024388-15-5 (2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione)
1024388-15-5 structure
Product Name:2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione
CAS No:1024388-15-5
MF:C17H14BrN3O2
MW:372.21596288681
MDL:MFCD01567411
CID:4568385
Update Time:2023-11-22
2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
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- 2-{1-[(5-bromo-4,6-dimethylpyrimidin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
- 2-[(E)-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)-C-methylcarbonimidoyl]-3-hydroxyinden-1-one
- 2-{1-[(5-bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
- 2-(((5-BROMO-4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)ETHYLIDENE)INDANE-1,3-DIONE
- 2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione
-
- MDL: MFCD01567411
- Inchi: 1S/C17H14BrN3O2/c1-8(19-17-20-9(2)14(18)10(3)21-17)13-15(22)11-6-4-5-7-12(11)16(13)23/h4-7,22H,1-3H3/b19-8+
- InChI Key: LGYUVUCREKPWKS-UFWORHAWSA-N
- SMILES: BrC1C(C)=NC(=NC=1C)/N=C(\C)/C1C(C2C=CC=CC=2C=1O)=O
Computed Properties
- Exact Mass: 371.02694g/mol
- Monoisotopic Mass: 371.02694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 372.2g/mol
- XLogP3: 3.1
- Topological Polar Surface Area: 75.4
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 537.4±60.0 °C at 760 mmHg
- Flash Point: 278.8±32.9 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162784-1 g |
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione |
1024388-15-5 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB162784-5 g |
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione |
1024388-15-5 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB162784-10 g |
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione |
1024388-15-5 | 10g |
€482.50 | 2023-05-08 | ||
| Matrix Scientific | 168974-1mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 1mg |
$90.00 | 2023-09-06 | ||
| Matrix Scientific | 168974-5mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 5mg |
$105.00 | 2023-09-06 | ||
| Matrix Scientific | 168974-10mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 10mg |
$146.00 | 2023-09-06 | ||
| TRC | B170250-0.5mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 0.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B170250-1mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 1mg |
$ 80.00 | 2022-06-07 | ||
| TRC | B170250-2.5mg |
2-{1-[(5-Bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione |
1024388-15-5 | 2.5mg |
$ 155.00 | 2022-06-07 | ||
| abcr | AB162784-1g |
2-(((5-Bromo-4,6-dimethylpyrimidin-2-yl)amino)ethylidene)indane-1,3-dione; . |
1024388-15-5 | 1g |
€211.30 | 2024-06-10 |
2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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